Cas no 53734-80-8 (5,5'-Bipyrimidine, 2,2',4,4'-tetrachloro-)

• Product Name: 5,5'-Bipyrimidine, 2,2',4,4'-tetrachloro-
• CAS No: 53734-80-8
• MF: C₈H₂Cl₄N₄
• MW: 295.940276622772
• CID: 4026713
• PubChem ID: 15828882
• Update Time: 2025-04-22

5,5'-Bipyrimidine, 2,2',4,4'-tetrachloro- Chemical and Physical Properties

Names and Identifiers

• 5,5'-Bipyrimidine, 2,2',4,4'-tetrachloro-
• 53734-80-8
• DTXSID601278373
• 2,2a(2),4,4a(2)-Tetrachloro-5,5a(2)-bipyrimidine

• Inchi： 1S/C8H2Cl4N4/c9-5-3(1-13-7(11)15-5)4-2-14-8(12)16-6(4)10/h1-2H
• InChI Key： MZHBAUPMECJRBP-UHFFFAOYSA-N
• SMILES： C1(Cl)=NC=C(C2=CN=C(Cl)N=C2Cl)C(Cl)=N1

Computed Properties

• Exact Mass: 295.900407Da
• Monoisotopic Mass: 293.903357Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 51.6Ų